5,6,7,8-tetrahydro-5-oxo-1-(2-phenylethyl)-2(1H)-quinolinone
Cat. No. B8522140
M. Wt: 267.32 g/mol
InChI Key: RQBOFGMVBSLTPY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:23][N:24]([CH3:25])[CH:26]=[O:27].[LiH:13].[O:1]=[C:2]1[c:3]2[cH:4][cH:5][c:6](=[O:12])[nH:7][c:8]2[CH2:9][CH2:10][CH2:11]1.[c:14]1([CH2:20][CH2:21][Br:22])[cH:15][cH:16][cH:17][cH:18][cH:19]1>>[O:1]=[C:2]1[c:3]2[cH:4][cH:5][c:6](=[O:12])[n:7]([CH2:21][CH2:20][c:14]3[cH:15][cH:16][cH:17][cH:18][cH:19]3)[c:8]2[CH2:9][CH2:10][CH2:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[LiH]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCCc2[nH]c(=O)ccc21
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrCCc1ccccc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C1CCCc2c1ccc(=O)n2CCc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
